Cas no 1114400-53-1 (2,6-Dimethylbenzylmagnesium chloride)

2,6-Dimethylbenzylmagnesium chloride is a Grignard reagent commonly used in organic synthesis for the formation of carbon-carbon bonds. This organomagnesium compound is particularly valuable for introducing the 2,6-dimethylbenzyl group into target molecules, enabling the synthesis of complex aromatic structures. Its high reactivity and selectivity make it suitable for nucleophilic additions to carbonyl compounds, such as ketones and aldehydes, as well as other electrophilic substrates. The reagent is typically supplied as a solution in THF or diethyl ether, ensuring stability and ease of handling under inert conditions. Its sterically hindered structure can influence reaction outcomes, offering control over regioselectivity in certain transformations. Proper storage under anhydrous conditions is essential to maintain reactivity.

2,6-Dimethylbenzylmagnesium chloride structure

1114400-53-1 structure

Product Name:2,6-Dimethylbenzylmagnesium chloride

CAS No:1114400-53-1

MF:C₉H₁₁ClMg

MW:178.941642045975

MDL:MFCD08064080

CID:4787580

Update Time:2026-02-27

2,6-Dimethylbenzylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

- 2,6-DIMETHYLBENZYLMAGNESIUM CHLORIDE
- 2,6-Dimethylbenzylmagnesium chloride
- MDL： MFCD08064080
- Inchi： 1S/C9H11.ClH.Mg/c1-7-5-4-6-8(2)9(7)3;;/h4-6H,3H2,1-2H3;1H;/q-1;;+2/p-1
- InChI Key： CYFUBNZZNWNXFP-UHFFFAOYSA-M
- SMILES： [Cl-].[Mg+2].C1([CH2-])C(C)=CC=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 85.6
Topological Polar Surface Area: 0

2,6-Dimethylbenzylmagnesium chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB361564-50 ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M in tetrahydrofuran; .	1114400-53-1		50 ml	€661.30	2024-04-20
abcr	AB361564-100 ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M in tetrahydrofuran; .	1114400-53-1		100 ml	€951.80	2024-04-20
Fluorochem	214251-50ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M ethyl ether	1114400-53-1	97%	50ml	£200.00	2021-06-29
Fluorochem	214251-100ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M ethyl ether	1114400-53-1	97%	100ml	£303.00	2021-06-29
Fluorochem	214251-250ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M ethyl ether	1114400-53-1	97%	250ml	£545.00	2021-06-29
abcr	AB586914-50 ml	2,6-Dimethylbenzylmagnesium chloride, 0.25 M in 2-MeTHF; .	1114400-53-1		50 ml	€681.80	2024-04-20
abcr	AB586914-100 ml	2,6-Dimethylbenzylmagnesium chloride, 0.25 M in 2-MeTHF; .	1114400-53-1		100 ml	€987.50	2024-04-20
abcr	AB586914-50ml	2,6-Dimethylbenzylmagnesium chloride, 0.25 M in 2-MeTHF; .	1114400-53-1		50ml	€681.80	2024-07-20
abcr	AB586914-100ml	2,6-Dimethylbenzylmagnesium chloride, 0.25 M in 2-MeTHF; .	1114400-53-1		100ml	€987.50	2024-07-20
abcr	AB361564-50ml	2,6-Dimethylbenzylmagnesium chloride, 0.25M in tetrahydrofuran; .	1114400-53-1		50ml	€659.90	2025-04-22

2,6-Dimethylbenzylmagnesium chloride Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Additional information on 2,6-Dimethylbenzylmagnesium chloride

Comprehensive Guide to 2,6-Dimethylbenzylmagnesium chloride (CAS No. 1114400-53-1): Properties, Applications, and Industry Insights

2,6-Dimethylbenzylmagnesium chloride (CAS No. 1114400-53-1) is a highly specialized Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its aryl magnesium halide structure, plays a pivotal role in C-C bond formation reactions, making it indispensable for chemists developing novel active pharmaceutical ingredients (APIs) and fine chemicals. With the growing demand for sustainable synthesis methods and green chemistry solutions, researchers are increasingly exploring the efficiency of 2,6-dimethylbenzylmagnesium chloride in reducing waste and improving yield.

The unique steric hindrance imparted by the two methyl groups at the 2- and 6-positions of the benzene ring enhances the reagent’s selectivity in nucleophilic addition reactions. This property aligns with current industry trends favoring high-precision intermediates for catalysis and asymmetric synthesis. Recent studies highlight its application in synthesizing chiral ligands and functionalized aromatics, addressing key challenges in drug discovery and material science.

From an SEO perspective, users frequently search for "Grignard reagent safety," "scaling up organometallic reactions," and "alternatives to lithium reagents." This underscores the need for detailed technical profiles like this one, which bridges gaps in understanding 2,6-dimethylbenzylmagnesium chloride’s compatibility with air-sensitive techniques and continuous flow chemistry. Innovations in anhydrous reaction conditions further amplify its relevance in modern labs.

In the context of patent literature and industrial applications, CAS No. 1114400-53-1 is often linked to high-value heterocycles and agrochemical intermediates. Its stability under low-temperature conditions makes it a preferred choice for multistep syntheses, particularly in contract manufacturing organizations (CMOs). As regulatory pressures drive the adoption of eco-friendly solvents, this reagent’s compatibility with tetrahydrofuran (THF) and diethyl ether remains a critical discussion point.

Emerging topics such as "AI-driven retrosynthesis" and "automated reagent selection" also intersect with the use of 2,6-dimethylbenzylmagnesium chloride. Computational models increasingly rely on empirical data from its reactions to predict reaction pathways and byproduct formation. This synergy between experimental chemistry and digital tools exemplifies how traditional reagents adapt to Industry 4.0 demands.

To summarize, CAS No. 1114400-53-1 represents a versatile tool for chemists navigating the complexities of modern synthetic chemistry. Its applications span academic research, pharmaceutical development, and specialty chemicals, with ongoing innovations ensuring its place in future methodology advancements. For those seeking deeper insights, peer-reviewed journals on organometallic chemistry and process optimization offer extensive case studies.